Cas no 1072944-80-9 (Methyl 4-(3-chlorophenyl)-2-methylthiazole-5-carboxylate)

• Product Name: Methyl 4-(3-chlorophenyl)-2-methylthiazole-5-carboxylate
• CAS No: 1072944-80-9
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• MDL: MFCD11504928
• CID: 856655
• PubChem ID: 46739106
• Update Time: 2025-11-01

Methyl 4-(3-chlorophenyl)-2-methylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-chlorophenyl)-2-methylthiazole-5-carboxylate
• CS-0211195
• DTXSID30674738
• methyl 4-(3-chlorophenyl)-2-methyl-1,3-thiazole-5-carboxylate
• MFCD11504928
• AKOS015848958
• DB-360756
• BS-23616
• METHYL4-(3-CHLOROPHENYL)-2-METHYLTHIAZOLE-5-CARBOXYLATE
• 1072944-80-9
• XSB94480

• MDL： MFCD11504928
• Inchi： 1S/C12H10ClNO2S/c1-7-14-10(11(17-7)12(15)16-2)8-4-3-5-9(13)6-8/h3-6H,1-2H3
• InChI Key： GIJNEWPJPSPLDK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=C(C(=O)OC)SC(C)=N1

Computed Properties

• Exact Mass: 267.0120774g/mol
• Monoisotopic Mass: 267.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.8 g/l) (25 º C),

Additional information on Methyl 4-(3-chlorophenyl)-2-methylthiazole-5-carboxylate

Methyl 4-(3-chlorophenyl)-2-methylthiazole-5-carboxylate: A Comprehensive Overview

Methyl 4-(3-chlorophenyl)-2-methylthiazole-5-carboxylate (CAS No. 1072944-80-9) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of thiazole derivatives, which are known for their versatile applications in drug design and chemical synthesis. The structure of this compound features a thiazole ring, a methyl group, and a carboxylate ester moiety, making it a valuable building block for further chemical modifications.

The thiazole ring in Methyl 4-(3-chlorophenyl)-2-methylthiazole-5-carboxylate is a five-membered heterocyclic structure containing one sulfur atom and one nitrogen atom. This ring system is highly reactive and can undergo various transformations, such as nucleophilic substitution, electrophilic substitution, and cyclization reactions. The presence of the 3-chlorophenyl group introduces additional electronic effects and steric hindrance, which can influence the reactivity of the compound in different chemical environments.

Recent studies have highlighted the potential of Methyl 4-(3-chlorophenyl)-2-methylthiazole-5-carboxylate as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of new antibiotics and antifungal agents. The carboxylate ester group in this compound can be easily hydrolyzed under basic or acidic conditions to yield the corresponding carboxylic acid derivative, which may exhibit enhanced biological activity due to improved solubility and bioavailability.

In terms of synthesis, Methyl 4-(3-chlorophenyl)-2-methylthiazole-5-carboxylate can be prepared through a variety of methods, including condensation reactions, coupling reactions, and ring-closing metathesis. One common approach involves the reaction of an appropriate thioamide with an aldehyde or ketone in the presence of an acid catalyst. The introduction of the methyl group and the chlorophenyl group can be achieved through Friedel-Crafts alkylation or acylation reactions, depending on the desired substitution pattern.

The physical properties of Methyl 4-(3-chlorophenyl)-2-methylthiazole-5-carboxylate include a melting point of approximately 120°C and a boiling point around 300°C under standard conditions. These properties make it suitable for use in high-temperature applications, such as thermal stabilizers or flame retardants. Additionally, the compound exhibits moderate solubility in organic solvents like dichloromethane and ethyl acetate, which facilitates its use in solution-phase reactions.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of Methyl 4-(3-chlorophenyl)-2-methylthiazole-5-carboxylate with high accuracy. For example, density functional theory (DFT) calculations have revealed that the compound has a conjugated π-system that contributes to its stability and reactivity. These insights have been instrumental in designing more efficient synthetic routes and optimizing the compound's performance in various applications.

In conclusion, Methyl 4-(3-chlorophenyl)-2-methylthiazole-5-carboxylate is a versatile compound with promising applications in multiple fields. Its unique structure, reactivity, and physical properties make it an invaluable tool for chemists and researchers working on innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new potential uses for this compound, its significance in the chemical industry is expected to grow significantly.